Phenibut Chemical and Physical Properties

Names and Identifiers

- 4-Amino-3-phenylbutanoic acid
- TIMTEC-BB SBB001567
- PHENIBUT
- 4-amino-3-phenyl-butyricaci
- beta-(aminomethyl)-benzenepropanoicaci
- beta-(aminomethyl)benzenepropanoicacid
- beta-(aminomethyl)hydrocinnamicacid
- beta-phenyl-gamma-aminobutyrate
- beta-phenyl-gamma-aminobutyricacid
- fenigam
- fenigama
- pgaba
- phenigam
- phenigama
- phenylgam
- phenylgamma
- FENIBUT
- 4-AMINO-3-PHENYLBUTANOIC
- ACID HYDROCHLORIDE
- 4-AMINO-3-PHENYLBUTIRIC ACID
- 4-AMINO-3-PHENYL-BUTYRIC ACID
- 4-AMINO-3-PHENYLBUTYRIC ACID HCL
- 4-AMINO-3-PHENYL BUTYRIC ACID HYDROCHLORIDE
- 4-Amino-3-pheny-butyric acid
- 4-Amino-3-phenyl
- 4-AMINO-3-PHENY-BUTYRICACIDHYDROCHLORIDE
- PHENYLBUT (4-AMINO-3-PHENYLBUTYRIC ACID HCL)
- 3-PHENYL-4-AMINOBUTYRICACIDHCL
- 4-Amino-3-Phenylbutanoic Acid HCl
- 4-Amino-3-phenylbutyric acid
- 4-Amino-3-phenyl-butyric acid hydrochloride
- AMINOBUTYRIC ACID, beta-PHENYL-gamma-(P)
- 4-Amino-3-phenyl-butyric acid HCl
- Phenybut
- Phenygam
- Hydrocinnamicacid, b-(aminomethyl)- (6CI,7CI,8CI)
- (?à)-Fenibut
- (?à)-b-Phenyl-GABA
- 3-Phenyl-4-aminobutanoic acid
- DL-4-Amino-3-phenylbutanoic acid
- DL-b-Phenyl-g-aminobutyric acid
- P-GABA
- PhGABA
- b-Phenyl-GABA
- b-Phenyl-g-aminobutyricacid
- g-Amino-b-phenylbutyric acid
- 4-Amino-3-phenylbutyricacid
- D96082
- 3-amino-2-phenylpropanecarboxylic acid
- s4892
- Oprea1_183000
- .BETA.-(AMINOMETHYL)HYDROCINNAMIC ACID
- (S)-4-Amino-3-phenylbutanoicacid
- EINECS 214-079-6
- UNII-T2M58D6LA8
- 4-AMINO-3-PHENYLBUTYRIC ACID [MI]
- NS00018243
- beta-Phenyl-gamma-aminobutyric acid
- MFCD00456233
- DTXSID70870838
- beta-(Aminomethyl)hydrocinnamic acid
- CCG-266416
- .BETA.-(AMINOMETHYL)BENZENEPROPANOIC ACID
- .BETA.-PHENYL-.GAMMA.-AMINOBUTYRIC ACID
- A8650
- 1078-21-3
- phenigamma
- HMS3886K05
- AKOS016347357
- Oprea1_381119
- CHEBI:136039
- Benzenepropanoic acid, .beta.-(aminomethyl)-
- Benzenepropanoic acid, beta-(aminomethyl)-
- Phenibut; Fenibut
- (+/-)-FENIBUT
- DAFOCGYVTAOKAJ-UHFFFAOYSA-N
- Z1255487817
- beta-(Aminomethyl)benzenepropanoic acid
- PHENIBUT [WHO-DD]
- EX-A734
- GS-3145
- EN300-110013
- BRN 2804903
- 3-[3-(Aminomethyl)phenyl]propionic acid
- FT-0600356
- DB13455
- BUTYRIC ACID, 4-AMINO-3-PHENYL-
- SCHEMBL340838
- Benzenepropanoic acid, b-(aminomethyl)-
- BCP10710
- AKOS000555914
- 4-14-00-01723 (Beilstein Handbook Reference)
- T2M58D6LA8
- (+/-)-.BETA.-PHENYL-GABA
- Q419559
- D10509
- CHEMBL315818
- 4-AMINO-3-PHENYLBUTANOIC ACID HYDROCHLORIDE
- -Amino-3-phenylbutyric acid hydrochloride
- NA###4-Amino-3-phenylbutyric acid hydrochloride
- PHENIBUTCAS NO.: 1078-21-3 Phenibut CAS NO.1078-21-3
- Nootropics Powder Nutrition Supplement Phenibut for Fatigue Reduce CAS 1078-21-3
- BRD-A66920069-001-01-3
- butanoic acid, 4-amino-3-phenyl-
- ALBB-022462
- (3R)-4-amino-3-phenylbutanoic acid
- (3S)-4-amino-3-phenylbutanoic acid
- STK182861
- BBL000576
- GLXC-20028
- Phenibut
- MDL： MFCD00075860
- Inchi： 1S/C10H13NO2/c11-7-9(6-10(12)13)8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)
- InChI Key： DAFOCGYVTAOKAJ-UHFFFAOYSA-N
- SMILES： OC(CC(CN)C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 215.07100
Monoisotopic Mass: 179.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _1.6
Topological Polar Surface Area: 63.3A^2

Experimental Properties

Color/Form: White to off white crystalline powder
Density: 1.1248 (rough estimate)
Melting Point: 194-202°C
Boiling Point: 311.75°C (rough estimate)
Flash Point: 152.1 °C
Refractive Index: 1.5710 (estimate)
Solubility: 游离碱：35mg/mL，在DMSO(195.29mM)中，25°C（SellekChem，2019）。盐酸盐（Cayman，2016）：25mg/mL，在DMF中；20毫克/毫升在二甲基亚砜中；14毫克/毫升乙醇溶液；PBS(pH7.2)中浓度为10mg/mL。
PSA: 63.32000
LogP: 2.70590
pka: 4.10±0.10(Predicted)

Phenibut Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Store at room temperature

Phenibut Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Phenibut Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019115958-100g	4-Amino-3-phenylbutanoic acid	1078-21-3	95%	100g	300.00 USD	2021-06-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-TJ654-1g	Phenibut	1078-21-3	98%	1g	￥135.0	2022-09-28
S e l l e c k ZHONG GUO	S4892-25mg	Phenibut	1078-21-3	99.04%	25mg	¥795.29	2023-09-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A873673-5g	4-Amino-3-phenylbutyric acid HCl	1078-21-3	99%	5g	￥299.00	2022-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A873673-25g	4-Amino-3-phenylbutyric acid HCl	1078-21-3	99%	25g	￥799.00	2022-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A873673-100g	4-Amino-3-phenylbutyric acid HCl	1078-21-3	99%	100g	￥1,630.00	2022-09-03
Apollo Scientific	OR931735-5g	4-Amino-3-phenylbutanoic acid	1078-21-3	98%	5g	£72.00	2025-02-20
Apollo Scientific	OR931735-10g	4-Amino-3-phenylbutanoic acid	1078-21-3	98%	10g	£124.00	2025-02-20
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T2990-25 mg	Phenibut	1078-21-3	100.00%	25mg	￥685.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X87155-100g	4-Amino-3-phenylbutanoic acid	1078-21-3	99%	100g	¥1308.0	2023-09-05

Phenibut Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1078-21-3)4-氨基-3-苯基丁酸盐酸盐

Order Number:LE2475090

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:41

Price ($):discuss personally

Email:18501500038@163.com

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Cas no 1078-21-3 (Phenibut)

Phenibut Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Phenibut Security Information

Phenibut Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Phenibut Pricemore >>

Phenibut Suppliers

Phenibut Related Literature

1078-21-3 (Phenibut) Related Products